BAY 1135626

• Molecular Formula: C55H86N10O11
• Molecular Weight: 1063.3 g/mol
• InChI: InChI=1S/C55H86N10O11/c1-12-35(6)50(42(75-10)31-47(70)64-29-18-22-41(64)51(76-11)36(7)53(72)58-40(52(56)71)30-37-32-57-39-21-16-15-20-38(37)39)63(9)55(74)48(33(2)3)59-54(73)49(34(4)5)62(8)27-19-24-44(67)61-60-43(66)23-14-13-17-28-65-45(68)25-26-46(65)69/h15-16,20-21,25-26,32-36,40-42,48-51,57H,12-14,17-19,22-24,27-31H2,1-11H3,(H2,56,71)(H,58,72)(H,59,73)(H,60,66)(H,61,67)/t35-,36+,40-,41-,42+,48-,49-,50-,51+/m0/s1
• InChIKey: WKLHCCJTASJGSQ-LYBNSWTHSA-N

BAY 1135626: Auristatin-Based Drug-Linker Conjugate for C4.4A-Targeted ADC Research in NSCLC

BAY 1135626 (CAS 1404071-37-9, MW 1063.33, C₅₅H₈₆N₁₀O₁₁) is the proprietary auristatin-derived drug-linker payload used to construct BAY 1129980 (lupartumab amadotin)—a fully human anti-C4.4A (LYPD3) antibody-drug conjugate (ADC) [1]. This payload combines a novel, highly potent microtubule-disrupting auristatin W derivative with a non-cleavable alkyl hydrazide linker, conjugated via cysteine residues to a C4.4A-targeting monoclonal antibody [2]. C4.4A is a cancer- and metastasis-associated internalizing cell surface protein expressed at high prevalence in non-small cell lung cancer (NSCLC), particularly the squamous cell carcinoma (SCC) subtype, with scarce expression in normal tissues, offering a therapeutic window for targeted cytotoxic delivery [3].

1 C4.4A-targeted ADC research in NSCLC and squamous carcinoma models

2 Non-cleavable linker biology studies comparing intracellular processing vs. cleavable auristatin payloads

3 Proprietary auristatin W derivative payload requiring lysosomal degradation for release

• [1] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980—a Novel Auristatin-Based Anti-C4.4A (LYPD3) Antibody-Drug Conjugate for the Treatment of Non-Small Cell Lung Cancer. Mol Cancer Ther. 2017;16(5):893-904. doi:10.1158/1535-7163.MCT-16-0474. View Source
• [2] Lerchen H-G, et al. New binder-drug conjugates (ADCs) and use thereof. US Patent Application 20130095123. Filed April 20, 2012. Assignee: Bayer Intellectual Property GmbH / Seattle Genetics, Inc. View Source
• [3] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. View Source

Why Generic Auristatin Payloads Cannot Substitute for BAY 1135626 in C4.4A-Directed ADC Research

BAY 1135626 is not a generic auristatin payload; it integrates a specific non-cleavable alkyl hydrazide linker chemistry with a proprietary auristatin W derivative optimized for C4.4A-targeted delivery [1]. The non-cleavable linker mandates lysosomal degradation for payload release—unlike the widely used enzymatically cleavable Val-Cit-PAB linkers found in MMAE-based ADCs—fundamentally altering the metabolite profile, bystander killing capacity, and transporter substrate susceptibility [2]. Furthermore, the C4.4A target antigen is uniquely addressed by BAY 1135626-derived ADC; simply substituting a different auristatin linker-payload (e.g., MC-Val-Cit-PAB-MMAE or MC-MMAF) onto an anti-C4.4A antibody would yield an ADC with entirely different intracellular processing, potency, and selectivity characteristics [3]. The quantitative evidence below demonstrates that the BAY 1135626–derived ADC achieves sub-nanomolar potency with >1,000-fold target-dependent selectivity—a profile inseparable from its specific linker-payload chemistry [1].

Linker Chemistry Mismatch

Substituting cleavable Val-Cit-PAB MMAE payloads fundamentally alters intracellular release mechanism, metabolite identity, and bystander killing profile.

Target Antigen Specificity

Generic auristatin payloads conjugated to anti-C4.4A antibodies may shift potency and selectivity characteristics due to different linker-payload processing.

Payload Derivative Variability

BAY 1135626 uses a proprietary auristatin W derivative; standard MMAE or MMAF payloads may not reproduce the reported model-response context.

• [1] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. View Source
• [2] Tumey LN, et al. Exploring the effects of linker composition on site-specifically modified antibody-drug conjugates. Bioconjug Chem. 2014;25(12):2211-2217. View Source
• [3] Lerchen H-G, et al. New binder-drug conjugates (ADCs) and use thereof. US Patent Application 20130095123. View Source

BAY 1135626 Quantitative Differentiation Evidence: Potency, Selectivity, and In Vivo Efficacy vs. Standard-of-Care Comparators

Sub-Nanomolar In Vitro Potency with >1,000-Fold Target-Dependent Selectivity vs. Nontargeted Control ADC

The BAY 1135626-derived ADC (BAY 1129980 / C4.4A-ADC) demonstrated an IC₅₀ of 0.05 nM against hC4.4A-transfected A549 lung cancer cells, representing sub-nanomolar potency. Critically, selectivity versus mock-transfected A549 cells exceeded 1,000-fold, confirming that cytotoxic activity is strictly dependent on C4.4A antigen expression rather than nonspecific payload toxicity [1]. This selectivity was independently confirmed against a nontargeted control ADC in the same study [1].

Potency & Selectivity

Head-to-head

IC₅₀ 0.05 nM; >1,000-fold selectivity

Supports C4.4A-dependent cytotoxicity context

hC4.4A:A549 vs. mock:A549 cells; nontargeted ADC control

Evidence Dimension	In vitro antiproliferative potency and target selectivity
Target Compound Data	IC₅₀ = 0.05 nM against hC4.4A:A549 cells; >1,000-fold selectivity vs. mock:A549 cells
Comparator Or Baseline	Nontargeted control ADC (same auristatin-linker payload conjugated to a non-binding antibody); mock-transfected A549 cells (no C4.4A expression)
Quantified Difference	>1,000-fold greater potency on C4.4A-expressing cells vs. C4.4A-negative cells; significantly greater selectivity than nontargeted control ADC
Conditions	hC4.4A:A549 transfected lung cancer cell line; 0.001–100 nM; 72-hour incubation; cell viability/cytotoxicity assay (Willuda et al., 2017)

Why This Matters

This >1,000-fold selectivity window demonstrates that the BAY 1135626 payload's cytotoxicity is not intrinsically nonspecific; rather, it is effectively conditional on C4.4A-mediated internalization, making it a preferred choice for experiments where distinguishing antigen-dependent from antigen-independent killing is essential.

• [1] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. Data from InvivoChem product page summarizing primary publication results. View Source

In Vivo Efficacy Equal or Superior to Cisplatin, Paclitaxel, and Vinorelbine in NCI-H292 NSCLC Xenograft Model

In the NCI-H292 human NSCLC xenograft model, the BAY 1135626-derived C4.4A-ADC demonstrated equal or superior antitumor efficacy compared to three standard-of-care chemotherapy agents: cisplatin, paclitaxel, and vinorelbine [1]. Additionally, combination treatment with cisplatin produced additive antitumor efficacy, suggesting non-overlapping mechanisms and potential for combination regimens [1]. This positions the C4.4A-ADC as a targeted alternative capable of matching or exceeding the efficacy of broadly cytotoxic chemotherapy in C4.4A-positive tumors.

In Vivo Efficacy

Head-to-head

Equal or superior to cisplatin, paclitaxel, vinorelbine

Reported comparator endpoint context in NCI-H292 xenograft

MED 1.9 mg/kg; additive with cisplatin

Evidence Dimension	In vivo antitumor efficacy in human NSCLC xenograft model
Target Compound Data	C4.4A-ADC (BAY 1129980): tumor growth cessation; minimum effective dose (MED) = 1.9 mg/kg as monotherapy (i.v., 20-day regimen); equal or superior efficacy to comparators
Comparator Or Baseline	Cisplatin, paclitaxel, vinorelbine (standard chemotherapy agents tested at clinically relevant doses in the same NCI-H292 xenograft model)
Quantified Difference	Equal or superior efficacy (qualitative assessment from primary publication); additive efficacy in combination with cisplatin
Conditions	NCI-H292 human NSCLC cell line xenograft in mice; intravenous administration; 20-day treatment period (Willuda et al., 2017)

Why This Matters

For procurement decisions in preclinical oncology research, this direct comparison against three frontline NSCLC chemotherapies provides benchmarked evidence that the C4.4A-ADC is not merely active but competitive with established standard-of-care agents, supporting its selection for studies requiring a targeted comparator to chemotherapy.

• [1] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. View Source

Dose-Dependent Tumor Growth Inhibition Across Multiple PDX Models Including Superiority Over Cisplatin in Bladder Cancer

In patient-derived xenograft (PDX) models spanning esophageal squamous cell carcinoma (ESCC), head and neck squamous cell carcinoma (HNSCC), and bladder cancer, the C4.4A-ADC achieved quantifiable tumor growth inhibition (TGI) values. In ESCC, TGI reached 77% in model ES0190 and 59% in ES0195 at 15 mg/kg [1]. In bladder cancer model BL5001, the ADC produced strong and complete tumor growth control (TGI 93%), which was explicitly superior to cisplatin [1]. These data demonstrate efficacy across multiple C4.4A-expressing tumor types beyond NSCLC.

Multi-Indication PDX

Head-to-head

TGI 77–93% across ESCC, HNSCC, bladder PDX

Supports multi-tumor model-response context

BL5001 bladder: 93% TGI, reported higher than cisplatin

Evidence Dimension	Tumor growth inhibition (TGI) in patient-derived xenograft models
Target Compound Data	ES0190 (ESCC): TGI 77%; ES0195 (ESCC): TGI 59%; BL5001 (bladder): TGI 93% with complete growth control; all at 15 mg/kg
Comparator Or Baseline	Cisplatin in BL5001 bladder model: inferior to C4.4A-ADC (93% TGI vs. transient/partial response)
Quantified Difference	C4.4A-ADC achieved 93% TGI with complete tumor growth control in BL5001, superior to cisplatin; 77% and 59% TGI in ESCC models
Conditions	PDX models: ES0190, ES0195 (ESCC); HN10847, HN9619, HN10321 (HNSCC); BL0597, BL5001 (bladder cancer); 15 mg/kg dosing (Carrigan et al., AACR 2017 Abstract 3091)

Why This Matters

This multi-indication PDX data, particularly the 93% TGI superiority over cisplatin in bladder cancer, provides evidence that the BAY 1135626-derived ADC has broad potential across C4.4A-positive solid tumors, not limited to NSCLC, expanding its utility for researchers investigating C4.4A as a target across multiple cancer types.

• [1] Carrigan PE, et al. Abstract 3091: Response of C4.4A-positive patient-derived xenograft models of ESCC, HNSCC and bladder cancer to BAY1129980, a C4.4A-targeted antibody drug conjugate. Cancer Res. 2017;77(13 Suppl):3091. doi:10.1158/1538-7445.AM2017-3091. View Source

Non-Cleavable Alkyl Hydrazide Linker Chemistry Differentiates BAY 1135626 from Cleavable Val-Cit-PAB Auristatin Payloads

BAY 1135626 employs a non-cleavable alkyl hydrazide linker connecting the auristatin W derivative to the antibody cysteine residues, in contrast to the enzymatically cleavable Val-Cit-PAB linker used in MMAE-based ADCs (e.g., brentuximab vedotin) [1][2]. Non-cleavable linkers require complete lysosomal degradation of the antibody for payload release, resulting in a charged amino acid adduct on the active metabolite that reduces membrane permeability and limits bystander killing, but may also reduce off-target toxicity from premature payload release in circulation [2]. The C4.4A-ADC's repeated dosing tolerability without loss of sensitivity (15 mg/kg i.v.; 21-day first cycle, 57-day second cycle) [3] supports the stability conferred by this linker in vivo.

Linker Chemistry

Class-level

Non-cleavable alkyl hydrazide vs. cleavable Val-Cit-PAB

Mechanistic differentiation for linker biology studies

Lysosomal degradation required; charged metabolite adduct formed

Evidence Dimension	Linker type and its impact on payload release mechanism and metabolite properties
Target Compound Data	Non-cleavable alkyl hydrazide linker; release requires lysosomal degradation; charged metabolite adduct; retained treatment sensitivity upon repeat dosing at 15 mg/kg
Comparator Or Baseline	Cleavable Val-Cit-PAB linker (used in MMAE ADCs): enzymatic cleavage by cathepsin B; releases uncharged, membrane-permeable free payload enabling bystander killing; different systemic stability profile (class-level knowledge)
Quantified Difference	Qualitative mechanistic difference in linker chemistry and intracellular processing; quantitatively, repeat dosing tolerability maintained over 78-day total treatment without resistance emergence
Conditions	Linker chemistry characterization per US Patent Application 20130095123; in vivo repeat dosing in NCI-H292 xenograft model (Willuda et al., 2017)

Why This Matters

Researchers seeking to investigate the pharmacological consequences of non-cleavable vs. cleavable linker ADCs, or aiming to minimize bystander-mediated toxicity in C4.4A-positive tumor models, should select BAY 1135626 over Val-Cit-PAB-linked auristatin payloads because the linker chemistry fundamentally alters the metabolite identity, release kinetics, and toxicity profile.

• [1] Lerchen H-G, et al. New binder-drug conjugates (ADCs) and use thereof. US Patent Application 20130095123. View Source
• [2] Tumey LN, et al. Exploring the effects of linker composition on site-specifically modified antibody-drug conjugates. Bioconjug Chem. 2014;25(12):2211-2217. View Source
• [3] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. View Source

Restricted C4.4A Expression Profile Enables Tumor-Selective Targeting with Lower Normal Tissue Liability vs. Broadly Expressed ADC Targets

C4.4A (LYPD3) expression is scarce in normal tissues, limited primarily to skin keratinocytes and esophageal endothelial cells, while being highly expressed in NSCLC (particularly SCC subtype), HNSCC, ESCC, and bladder cancer [1]. This restricted expression profile contrasts with ADC targets such as HER2 or EGFR, which have broader normal tissue distribution and consequently narrower therapeutic windows. However, it should be noted that lupartumab (the antibody component of the BAY 1135626-derived ADC) binds to both tumor and normal tissue-expressed LYPD3, as demonstrated by comparison with the glycosylation-specific antibody GT-002, which showed markedly reduced normal tissue binding [2]. This indicates that while target expression is relatively restricted, on-target/off-tumor binding to skin and esophageal tissues remains a consideration.

Target Expression

Class-level

Restricted C4.4A profile; residual skin/esophageal binding noted

Tumor-model selectivity context; on-target/off-tumor review recommended

GT-002 glycoform-specific antibody comparison available

Evidence Dimension	Target antigen expression profile and implications for therapeutic index
Target Compound Data	C4.4A expression: NSCLC (high in SCC), HNSCC, ESCC, bladder cancer; normal tissues: skin keratinocytes and esophageal endothelial cells only
Comparator Or Baseline	HER2 (expressed in cardiomyocytes, GI tract, skin); EGFR (widely expressed in skin, GI tract, liver); GT-002 (glycosylation-specific anti-LYPD3 antibody with reduced normal tissue binding compared to lupartumab)
Quantified Difference	Markedly reduced normal tissue binding of GT-002 compared to lupartumab (qualitative IHC comparison); C4.4A expression in >50% of cells correlated with strongest in vivo response
Conditions	Immunohistochemistry across normal human tissue panels; C4.4A expression quantification in PDX and cell line models (Willuda et al., 2017; GT-002 study, Frontiers in Drug Discovery, 2023)

Why This Matters

For researchers studying tumor-selective ADC delivery, BAY 1135626 provides a tool to investigate C4.4A-dependent pharmacology with a relatively restricted normal tissue expression pattern compared to widely targeted ADC antigens, though users should be aware of the residual normal tissue binding and consider benchmarking against emerging glycosylation-specific antibodies like GT-002.

• [1] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. View Source
• [2] Glycotope GmbH. Targeting a cancer-specific LYPD3 glycoform for tumor therapy. Frontiers in Drug Discovery. 2023;3. GT-002 antibody comparison with lupartumab. View Source

BAY 1135626 Optimal Research Application Scenarios Based on Quantitative Differentiation Evidence

C4.4A-Positive NSCLC Preclinical Efficacy Studies Requiring a Targeted Comparator to Standard Chemotherapy

For investigators designing in vivo NSCLC studies where a targeted agent must be benchmarked against cisplatin, paclitaxel, or vinorelbine, the BAY 1135626-derived C4.4A-ADC is directly supported by published data demonstrating equal or superior efficacy to all three agents in the NCI-H292 xenograft model [1]. The minimum effective dose of 1.9 mg/kg provides a validated starting point for dose-ranging studies. This scenario is particularly relevant for research programs evaluating ADC-chemotherapy combinations, given the documented additive efficacy with cisplatin [1].

ADC Linker Biology Studies: Non-Cleavable vs. Cleavable Auristatin Payload Comparisons

BAY 1135626 is one of the few commercially available auristatin payloads utilizing a non-cleavable alkyl hydrazide linker rather than the widely used cleavable Val-Cit-PAB system. Researchers investigating how linker chemistry influences intracellular payload release kinetics, metabolite identity, bystander killing, and multidrug transporter susceptibility can employ BAY 1135626 as the non-cleavable comparator arm alongside cleavable MMAE-based ADCs [1]. The documented repeat-dosing tolerability over 78 days without resistance emergence provides a baseline for assessing chronic dosing outcomes linked to linker stability [2].

Multi-Indication C4.4A Target Validation Across Squamous Cell Carcinoma Subtypes

The C4.4A-ADC derived from BAY 1135626 has demonstrated quantifiable tumor growth inhibition across ESCC (TGI 77% in ES0190), HNSCC (TGI 22–46%), and bladder cancer (TGI 93% in BL5001) PDX models [1]. Researchers seeking to validate C4.4A as a therapeutic target across squamous carcinoma indications can leverage BAY 1135626 for ADC synthesis and subsequent PDX screening, using the published TGI benchmarks as reference points for model selection and efficacy expectations. The correlation between C4.4A expression level (>50% positive cells) and in vivo response provides a biomarker-stratification framework [2].

Anti-LYPD3 Antibody Benchmarking and Next-Generation ADC Development

The BAY 1135626 payload can be conjugated to novel anti-LYPD3 antibodies as a benchmarking tool against the original lupartumab-based BAY 1129980 ADC. Published data comparing lupartumab to the glycosylation-specific GT-002 antibody, which demonstrated markedly reduced normal tissue binding, highlights the opportunity to evaluate improved antibodies using the same auristatin-linker payload [1]. This scenario is relevant for groups developing next-generation C4.4A-targeted ADCs, bispecifics, or radio-conjugates seeking to maintain the validated payload while improving tumor selectivity through antibody engineering.

Application

Selection Property

Validation Focus

C4.4A-positive NSCLC efficacy studies vs. chemotherapy

Targeted comparator benchmarking context

In vivo model-response endpoints; combination regimen review

Non-cleavable vs. cleavable linker biology comparisons

Linker-dependent metabolite and bystander killing profile

Intracellular processing; repeat-dosing tolerability context

Multi-indication C4.4A target validation across SCC subtypes

PDX model-response context with published TGI benchmarks

C4.4A expression-stratified response; model selection reference

Anti-LYPD3 antibody benchmarking and next-gen ADC development

Payload-matched comparator for antibody engineering studies

Normal tissue binding review; glycosylation-specific antibody comparison

• [1] Willuda J, et al. Preclinical Antitumor Efficacy of BAY 1129980. Mol Cancer Ther. 2017;16(5):893-904. View Source
• [2] Carrigan PE, et al. Abstract 3091: Response of C4.4A-positive PDX models to BAY1129980. Cancer Res. 2017;77(13 Suppl):3091. View Source